Cas no 1264042-14-9 (1-(2-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 1264042-14-9
• MF: C₁₆H₁₃ClN₂O₂
• MW: 300.739622831345
• CID: 4692271
• Update Time: 2025-06-08

1-(2-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C16H13ClN2O2/c17-12-8-4-5-9-14(12)19-15(10-13(18-19)16(20)21)11-6-2-1-3-7-11/h1-9,15H,10H2,(H,20,21)
• InChI Key： FSJSZEPSTIPBOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(C2C=CC=CC=2)CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 421
• Topological Polar Surface Area: 52.9

Additional information on 1-(2-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid

1-(2-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No 1264042-14-9)

The compound 1-(2-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid, identified by the CAS registry number CAS No 1264042-14-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have garnered substantial attention due to their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a pyrazole ring system substituted with a 2-chlorophenyl group and a phenyl group at positions 1 and 5, respectively, along with a carboxylic acid group at position 3. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly as they exhibit promising anti-inflammatory, antioxidant, and anticancer activities. The presence of the chlorophenyl group in this compound introduces electronic effects that can modulate its interactions with biological targets. For instance, the chlorine atom at position 2 of the phenyl ring may enhance the compound's lipophilicity, potentially improving its bioavailability and permeability across biological membranes. This makes it a valuable candidate for further exploration in drug development.

The synthesis of 1-(2-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Researchers have optimized these synthetic pathways to achieve higher yields and purities, ensuring that the compound is readily available for preclinical studies. The use of modern catalytic techniques and green chemistry principles has also been reported in some synthesis protocols, aligning with current trends toward sustainable chemical practices.

In terms of biological activity, this compound has shown potent inhibitory effects against various enzymes associated with inflammatory processes. For example, it has demonstrated significant activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, preliminary in vitro studies suggest that this compound may exhibit cytotoxic effects against certain cancer cell lines, indicating its potential as an anticancer agent. These findings underscore the need for further investigations into its mechanism of action and toxicity profile.

The application of computational chemistry tools has also been instrumental in understanding the molecular interactions of this compound. Molecular docking studies have revealed that the carboxylic acid group plays a critical role in binding to target proteins, while the aromatic substituents contribute to stabilizing interactions through π–π stacking or hydrophobic effects. Such insights are invaluable for guiding structure-based drug design efforts aimed at enhancing the potency and selectivity of this compound.

Moreover, recent advancements in analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled precise characterization of this compound's molecular structure. These analyses confirm the integrity of the synthesized product and provide essential data for quality control purposes during preclinical trials.

In conclusion, 1-(2-Chlorophenyl)-5-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid (CAS No 1264042-14-9) represents a promising lead molecule with diverse therapeutic potentials. Its unique chemical structure, coupled with emerging findings from preclinical studies, positions it as a compelling candidate for further exploration in drug discovery programs targeting inflammation-related diseases and cancer therapies.